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Compound of Interest

Compound Name: 187-1, N-WASP inhibitor

Cat. No.: B612432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The 187-1 peptide is a synthetic, 14-amino acid cyclic peptide that functions as a potent and

specific allosteric inhibitor of the Neural Wiskott-Aldrich Syndrome Protein (N-WASP).[1][2] By

stabilizing the autoinhibited conformation of N-WASP, the 187-1 peptide prevents its activation

and subsequent interaction with the Arp2/3 complex, a key step in actin polymerization.[1][3]

This inhibitory action blocks the signaling pathway that leads to the formation of new actin

filaments.[3] With an IC50 value of approximately 2 µM for the inhibition of PIP2-induced actin

assembly, the 187-1 peptide serves as a valuable tool for studying actin dynamics, cell motility,

and other N-WASP-dependent cellular processes.[1][2]
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Property Value

Name 187-1 Peptide, N-WASP Inhibitor

CAS Number 380488-27-7

Appearance Lyophilized white solid

Molecular Formula C88H118N18O20

Molecular Weight 1783.98 g/mol

Purity ≥95% (as determined by HPLC)

Storage

Store lyophilized peptide at -20°C. Upon

reconstitution, aliquot and store at -20°C for up

to one month or -80°C for up to six months.

Avoid repeated freeze-thaw cycles.

Solubility and Reconstitution
The 187-1 peptide is typically supplied as a lyophilized powder and requires reconstitution

before use. The choice of solvent can impact the final concentration and stability of the peptide

solution.

Solubility Data
Solvent Maximum Concentration Notes

Water 50 mg/mL (28.03 mM)

Requires sonication to achieve

this concentration.[2] Also

reported to be soluble up to 2

mg/mL.[4]

DMSO 1 mg/mL -

Acetic Acid (5%) Soluble -
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This protocol provides a general guideline for reconstituting the 187-1 peptide. It is

recommended to perform a small-scale solubility test with a portion of the peptide before

reconstituting the entire stock.

Materials:

Lyophilized 187-1 peptide vial

Sterile, high-purity water (e.g., Milli-Q or equivalent) or DMSO

Sterile, low-retention polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic water bath (optional, for aqueous solutions)

Procedure:

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation.

Solvent Addition: Carefully open the vial and add the desired volume of the chosen solvent

(e.g., sterile water or DMSO) to achieve the target stock concentration. For example, to

prepare a 10 mM stock solution from 1 mg of peptide (M.W. 1783.98), add 56.05 µL of

solvent.

Dissolution: Gently vortex the vial to dissolve the peptide. For aqueous solutions, if the

peptide does not fully dissolve, sonicate the vial in an ultrasonic water bath for short intervals

(1-2 minutes) until the solution is clear. Avoid vigorous shaking, which can cause peptide

aggregation.

Aliquoting and Storage: Once the peptide is fully dissolved, centrifuge the vial briefly to

collect the solution at the bottom. Aliquot the stock solution into sterile, low-retention

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).
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Caption: Workflow for the reconstitution of 187-1 peptide.
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In Vitro Actin Polymerization Assay
This protocol describes how to assess the inhibitory effect of the 187-1 peptide on actin

polymerization induced by N-WASP and the Arp2/3 complex.

Materials:

Reconstituted 187-1 peptide stock solution

Purified N-WASP protein

Purified Arp2/3 complex

Monomeric actin (pyrene-labeled for fluorescence-based detection)

Actin polymerization buffer (e.g., 10 mM imidazole, pH 7.0, 50 mM KCl, 1 mM MgCl2, 1 mM

EGTA, 0.5 mM DTT, 0.2 mM ATP)

96-well black microplate

Fluorescence plate reader (Excitation: ~365 nm, Emission: ~407 nm for pyrene-actin)

Procedure:

Prepare Reaction Mix: In a microcentrifuge tube, prepare the reaction mixture containing N-

WASP and the Arp2/3 complex in actin polymerization buffer.

Add Inhibitor: Add varying concentrations of the reconstituted 187-1 peptide (or vehicle

control, e.g., water or DMSO) to the reaction mix. Incubate for 15-30 minutes at room

temperature to allow for binding.

Initiate Polymerization: Initiate the actin polymerization by adding pyrene-labeled monomeric

actin to the reaction mixture.

Monitor Fluorescence: Immediately transfer the reaction mixture to a 96-well black

microplate and start monitoring the increase in fluorescence over time using a fluorescence

plate reader. The rate of fluorescence increase corresponds to the rate of actin

polymerization.
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Data Analysis: Plot the fluorescence intensity versus time. Calculate the initial rate of

polymerization for each concentration of the 187-1 peptide. Determine the IC50 value by

plotting the polymerization rate as a function of the logarithm of the inhibitor concentration.

Actin Polymerization Assay Workflow
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Caption: Experimental workflow for the in vitro actin polymerization assay.

Signaling Pathway
The 187-1 peptide targets the N-WASP-mediated actin polymerization pathway. N-WASP is a

key regulator of the actin cytoskeleton, integrating upstream signals to promote the formation of

new actin filaments through the activation of the Arp2/3 complex. The 187-1 peptide

allosterically binds to N-WASP, stabilizing its autoinhibited conformation and preventing its

activation by upstream signals like Cdc42 and PIP2.
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Caption: Inhibition of the N-WASP signaling pathway by the 187-1 peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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